Cas no 1361472-16-3 (2-Chloro-5-(2,6-dichlorophenyl)-3-fluoropyridine)

• Product Name: 2-Chloro-5-(2,6-dichlorophenyl)-3-fluoropyridine
• CAS No: 1361472-16-3
• MF: C₁₁H₅Cl₃FN
• MW: 276.521503210068
• CID: 4921605
• Update Time: 2025-08-05

2-Chloro-5-(2,6-dichlorophenyl)-3-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-(2,6-dichlorophenyl)-3-fluoropyridine

• Inchi： 1S/C11H5Cl3FN/c12-7-2-1-3-8(13)10(7)6-4-9(15)11(14)16-5-6/h1-5H
• InChI Key： DLBBZQPXLHQKFC-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C1C=NC(=C(C=1)F)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 231
• XLogP3: 4.8
• Topological Polar Surface Area: 12.9

Additional information on 2-Chloro-5-(2,6-dichlorophenyl)-3-fluoropyridine

Introduction to 2-Chloro-5-(2,6-dichlorophenyl)-3-fluoropyridine (CAS No. 1361472-16-3)

2-Chloro-5-(2,6-dichlorophenyl)-3-fluoropyridine, identified by the Chemical Abstracts Service Number (CAS No.) 1361472-16-3, is a fluorinated pyridine derivative that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to a class of heterocyclic molecules that exhibit diverse biological activities, making it a valuable scaffold for the development of novel therapeutic agents. The structural features of this compound, including its chloro and fluoro substituents, contribute to its unique chemical properties and potential applications.

The molecular structure of 2-Chloro-5-(2,6-dichlorophenyl)-3-fluoropyridine consists of a pyridine ring substituted with a chlorine atom at the 2-position, a dichlorophenyl group at the 5-position, and a fluorine atom at the 3-position. This arrangement creates a molecule with multiple sites for interaction with biological targets, which is a key consideration in drug design. The presence of halogen atoms enhances the electrophilicity of the molecule, facilitating further functionalization and allowing for the synthesis of more complex derivatives.

In recent years, there has been growing interest in fluorinated pyridines due to their role as key pharmacophores in many bioactive compounds. The fluorine atom, in particular, can influence the metabolic stability, lipophilicity, and binding affinity of drug candidates. 2-Chloro-5-(2,6-dichlorophenyl)-3-fluoropyridine serves as an excellent starting material for exploring these properties. Researchers have leveraged its structural framework to develop compounds with potential applications in oncology, inflammation, and infectious diseases.

One of the most compelling aspects of this compound is its versatility in medicinal chemistry. The chloro and fluoro substituents provide multiple points for chemical modification, enabling the synthesis of libraries of derivatives with tailored biological activities. For instance, studies have shown that replacing one of the chlorine atoms with another functional group can significantly alter the pharmacological profile of the molecule. This flexibility makes 2-Chloro-5-(2,6-dichlorophenyl)-3-fluoropyridine a valuable asset in drug discovery programs.

Recent research has highlighted the potential of this compound as an intermediate in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are often targeted in cancer therapy. By modifying the structure of 2-Chloro-5-(2,6-dichlorophenyl)-3-fluoropyridine, scientists have been able to develop potent inhibitors that selectively target specific kinases involved in tumor growth and progression. These efforts have led to several promising candidates that are currently undergoing further investigation.

The agrochemical industry has also benefited from the exploration of fluorinated pyridines. Compounds derived from 2-Chloro-5-(2,6-dichlorophenyl)-3-fluoropyridine have shown efficacy as herbicides and fungicides. The halogen atoms enhance the bioactivity of these compounds by improving their absorption and translocation within plants. This has led to the development of new generation agrochemicals that offer improved performance while maintaining environmental safety.

The synthesis of 2-Chloro-5-(2,6-dichlorophenyl)-3-fluoropyridine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions, cross-coupling reactions, and fluorination techniques. Advances in synthetic methodologies have made it possible to produce this compound on both laboratory and industrial scales, facilitating its use in various research and commercial applications.

The safety profile of 2-Chloro-5-(2,6-dichlorophenyl)-3-fluoropyridine is another important consideration. While it is not classified as a hazardous material under standard regulatory guidelines, proper handling procedures should be followed to minimize exposure risks. Personal protective equipment (PPE) such as gloves, goggles, and lab coats is recommended when working with this compound in a laboratory setting.

In conclusion, 2-Chloro-5-(2,6-dichlorophenyl)-3-fluoropyridine (CAS No. 1361472-16-3) is a multifaceted compound with significant potential in pharmaceutical and agrochemical research. Its unique structural features make it an ideal candidate for further exploration in drug discovery and crop protection strategies. As research continues to uncover new applications for this compound，its importance is likely to grow even further.